N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)indolizine-2-carboxamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]indolizine-2-carboxamide
• InChI: InChI=1S/C20H19N5O2/c21-12-18-20(23-9-8-22-18)27-17-6-4-15(5-7-17)24-19(26)14-11-16-3-1-2-10-25(16)13-14/h1-3,8-11,13,15,17H,4-7H2,(H,24,26)
• InChI Key: XNESZVIJULAQGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CN3C=CC=CC3=C2)OC4=NC=CN=C4C#N
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)indolizine-2-carboxamide, also known as CPI-455, is a novel small molecule inhibitor that has shown potential in the treatment of various types of cancer. The compound has been synthesized using a unique method and has been extensively studied in scientific research for its mechanism of action, biochemical and physiological effects, and future directions for the development of novel cancer therapies.

Scientific Research Applications

Applications in Synthesis of Heterocyclic Substances

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)indolizine-2-carboxamide is used in the synthesis of a wide variety of uniquely substituted heterocyclic substances. These substances demonstrate promising antimicrobial activities against various bacterial organisms, including Gram-negative and Gram-positive bacteria, as well as yeast (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Role in Synthesis of Substituted Pyrazoles

This compound is also involved in the synthesis of novel N-arylpyrazole-containing enaminones. These enaminones are then used to create substituted pyridine derivatives and other compounds that show both antitumor and antimicrobial activities (Riyadh, 2011).

Electrophilic Aminations with Oxaziridines

In electrophilic amination processes, this compound is a key player. The reactions enable the synthesis of azines, hydrazines, diaziridines, hydrazino acids, N-aminopeptides, aziridines, triazanes, and various other derivatives, demonstrating the compound's versatility in synthesizing diverse nitrogen-containing heterocycles (Andreae & Schmitz, 1991).

Development of Immunoassays

This compound is also instrumental in the synthesis of haptens for developing immunoassays, particularly in the context of herbicide detection. This application is crucial for environmental monitoring and agricultural management (Goodrow, Harrison, & Hammock, 1990).

Synthesis of Antiviral Agents

Recent studies highlight the role of this compound in the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, which show remarkable activity against avian influenza virus, indicating potential applications in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).